Cas no 17193-32-7 (2-amino-3-(4-fluorophenyl)propanamide)

• Product Name: 2-amino-3-(4-fluorophenyl)propanamide
• CAS No: 17193-32-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6404672
• PubChem ID: 13001850
• Update Time: 2025-09-27

2-amino-3-(4-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-fluorophenyl)propanamide
• Benzenepropanamide, α-amino-4-fluoro-
• DTXSID801297428
• CS-0292505
• SCHEMBL10348775
• EN300-1299226
• AKOS014322411
• 17193-32-7
• alpha-Amino-4-fluorobenzenepropanamide

• Inchi： 1S/C9H11FN2O/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key： MECQNVMVIHCZGZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)C(N)C(=O)N

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 362.5±37.0 °C(Predicted)
• pka: 15.82±0.50(Predicted)

Additional information on 2-amino-3-(4-fluorophenyl)propanamide

Recent Advances in the Study of 2-amino-3-(4-fluorophenyl)propanamide (CAS: 17193-32-7)

The compound 2-amino-3-(4-fluorophenyl)propanamide (CAS: 17193-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorophenyl moiety and amide functionality, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) drugs. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-3-(4-fluorophenyl)propanamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers utilized a multi-step approach involving the protection of the amino group, followed by a palladium-catalyzed coupling reaction to introduce the fluorophenyl group. This method not only enhances the scalability of production but also reduces the formation of by-products, making it more suitable for industrial applications.

Pharmacological investigations have revealed that 2-amino-3-(4-fluorophenyl)propanamide exhibits significant activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have shown that the compound acts as a potent agonist at specific serotonin and dopamine receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. A recent preclinical study highlighted its ability to cross the blood-brain barrier efficiently, a critical factor for CNS-targeted therapeutics. These findings underscore the compound's promise as a lead candidate for further drug development.

In addition to its CNS applications, 2-amino-3-(4-fluorophenyl)propanamide has also been explored for its anti-inflammatory and analgesic properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2), with comparable efficacy to existing nonsteroidal anti-inflammatory drugs (NSAIDs). However, unlike traditional NSAIDs, it showed a reduced risk of gastrointestinal side effects in animal models, positioning it as a potentially safer alternative for chronic pain management.

Despite these promising results, challenges remain in the clinical translation of 2-amino-3-(4-fluorophenyl)propanamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's structure to enhance its therapeutic index while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-amino-3-(4-fluorophenyl)propanamide (CAS: 17193-32-7) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Recent advancements in its synthesis, mechanism of action, and preclinical efficacy have laid a solid foundation for future research. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the treatment of CNS disorders and inflammatory conditions. Further studies, particularly in clinical settings, will be crucial to fully realize its therapeutic benefits.